Cas no 1052409-97-8 ((3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride)

• Product Name: (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride
• CAS No: 1052409-97-8
• MF: C₁₂H₁₅ClN₂S
• MW: 254.778900384903
• MDL: MFCD04150729
• CID: 1068180
• PubChem ID: 2950772
• Update Time: 2025-10-30

(3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride
• SR-01000272347
• N-[(3-methylthiophen-2-yl)methyl]-1-pyridin-3-ylmethanamine;hydrochloride
• SR-01000272347-1
• [(3-methylthiophen-2-yl)methyl](pyridin-3-ylmethyl)amine hydrochloride
• AKOS015844062
• [(3-methylthiophen-2-yl)methyl][(pyridin-3-yl)methyl]amine hydrochloride
• 1052409-97-8

• MDL： MFCD04150729
• Inchi： 1S/C12H14N2S.ClH/c1-10-4-6-15-12(10)9-14-8-11-3-2-5-13-7-11;/h2-7,14H,8-9H2,1H3;1H
• InChI Key： OPDSNLZWVYWFQU-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(C)=C1CNCC1C=NC=CC=1

Computed Properties

• Exact Mass: 254.0644474g/mol
• Monoisotopic Mass: 254.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

(3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride

Introduction to (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride (CAS No. 1052409-97-8)

(3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1052409-97-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its dual thiophene and pyridine moieties, contribute to its potential as a lead molecule in the design of novel therapeutic agents.

The chemical structure of (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride consists of a thiophene ring substituted with a methyl group at the 3-position and an amine functional group at the 2-position, which is further connected to a pyridine ring through a methylene bridge. This arrangement creates a molecule with multiple sites for interaction with biological targets, which is a key consideration in drug design. The presence of both heterocyclic rings enhances the compound's solubility and bioavailability, factors that are crucial for its pharmacological efficacy.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The structural motifs present in (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride suggest potential activity in these areas. For instance, the thiophene ring is known to be present in several bioactive natural products and drug candidates, while the pyridine moiety is frequently found in drugs targeting central nervous system disorders. The combination of these two structural elements may confer unique pharmacological properties that make this compound a valuable asset in drug discovery.

One of the most compelling aspects of (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride is its potential as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to explore various derivatives with tailored biological activities. This flexibility is particularly important in medicinal chemistry, where the optimization of lead compounds often involves iterative modifications to improve potency, selectivity, and pharmacokinetic profiles.

The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for both preclinical and clinical studies. The salt form also facilitates easier handling and formulation, which are critical considerations in pharmaceutical development. These properties have made (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride a compound of interest for researchers looking to develop new therapeutic strategies.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has significantly accelerated the drug discovery process. By leveraging these computational tools, researchers can rapidly screen large libraries of compounds for potential biological activity. In this context, (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride has been identified as a promising candidate through virtual screening methods. These computational studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in neurological and inflammatory diseases.

In vitro studies have begun to explore the biological activity of (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride. Initial results indicate that this compound exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic applications. For example, it has shown inhibitory effects on enzymes implicated in inflammation and pain pathways. These findings are particularly exciting as they provide a foundation for further investigation into the pharmacological properties of this molecule.

The synthesis of (3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylylmethyIAMINE hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this compound efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

The pharmacokinetic profile of any drug candidate is critical for its success in clinical settings. Preliminary studies on (3-Methyl-thiophen- 2 -ylmethyIAMINE hydrochloride) suggest that it exhibits favorable properties such as good absorption and moderate metabolic stability. These characteristics are essential for ensuring that the compound reaches therapeutic levels in the body and remains active long enough to exert its desired effects. Further studies are needed to fully characterize its pharmacokinetic behavior and identify any potential liabilities.

The regulatory landscape for new drug development is stringent and requires thorough characterization of both safety and efficacy. As such, comprehensive toxicological studies are necessary before any clinical trials can be initiated. Researchers are currently working on generating data to support the safe use of (3-Methyl-thiophen- 2 -ylmethyIAMINE hydrochloride) in humans. These studies will provide critical insights into its potential side effects and help determine appropriate dosing regimens.

The future prospects for (3-Methyl-thiophen- 2 -ylmethyIAMINE hydrochloride) are promising given its unique structural features and preliminary biological activity. Ongoing research aims to further optimize its properties through structural modifications and exploration of new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a significant role in advancing this compound towards clinical development.